2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

• IUPAC Name: 2-bromo-4-(3-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9BrN2O/c1-8-4-5-14(13-8)10-3-2-9(7-15)11(12)6-10/h2-7H,1H3
• InChI Key: PGBSTWMOZVWWSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC(=C(C=C2)C=O)Br
• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol

Description

“2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde” is a chemical compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

Pyrazole synthesis involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. A highly regioselective three-component reaction of 2-bromo-3,3,3-trifluoropropene (BTP), aldehydes, and sulfonyl hydrazides provides 3-trifluoromethylpyrazoles.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Scientific Research Applications

2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde has been used in a variety of scientific research applications. It has been used in the synthesis of novel heterocyclic compounds, such as quinazolinones and thiophenes. It has also been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory agents, anticonvulsants, and anti-cancer agents. Additionally, this compound(3-methyl-1H-pyrazol-1-yl)benzaldehyde has been used in the synthesis of a variety of industrial compounds, such as dyes, pigments, and polymers.

Mechanism of Action

Target of Action

Pyrazole derivatives are known for their diverse pharmacological effects .

Mode of Action

Pyrazole derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Pyrazole derivatives are known to interact with various biochemical pathways, leading to a range of effects .

Result of Action

Pyrazole derivatives are known to have a range of effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde has several advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its low cost and availability. Additionally, it is relatively easy to synthesize, making it an ideal choice for laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very stable in the presence of light and heat, and it can react with other compounds, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde. One potential direction is the development of new pharmaceuticals and industrial compounds using this compound as an intermediate. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound. Finally, further research could be done to develop new synthesis methods for this compound, as well as to further optimize existing methods.

Synthesis Methods

2-bromo-4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde(3-methyl-1H-pyrazol-1-yl)benzaldehyde can be synthesized by the reaction of 4-bromobenzaldehyde with 3-methyl-1H-pyrazole in the presence of sodium hydroxide. The reaction is carried out in an aqueous solution of sodium hydroxide at room temperature. The reaction yields a white solid which is this compound(3-methyl-1H-pyrazol-1-yl)benzaldehyde.